N1-(2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl)-N2-(5-methylisoxazol-3-yl)oxalamide

• IUPAC Name: N-[2-(2-hydroxyethoxy)-2-thiophen-3-ylethyl]-N'-(5-methyl-1,2-oxazol-3-yl)oxamide
• InChI: InChI=1S/C14H17N3O5S/c1-9-6-12(17-22-9)16-14(20)13(19)15-7-11(21-4-3-18)10-2-5-23-8-10/h2,5-6,8,11,18H,3-4,7H2,1H3,(H,15,19)(H,16,17,20)
• InChI Key: PFQLVFGJDZVQBO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)C(=O)NCC(C2=CSC=C2)OCCO
• Molecular Formula: C14H17N3O5S
• Molecular Weight: 339.37 g/mol

Description

N1-(2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl)-N2-(5-methylisoxazol-3-yl)oxalamide is a useful research compound. Its molecular formula is C14H17N3O5S and its molecular weight is 339.37. The purity is usually 95%.
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Scientific Research Applications

Novel HIV-1 Inhibitors

Research into novel families of HIV-1 non-nucleoside reverse transcriptase inhibitors (NNRTIs) explores compounds with structural features like thiophene moieties, demonstrating the potential of these structural elements in developing more effective antiviral drugs. The study by De Martino et al. (2005) found that replacing phenyl rings with heterocyclic rings, such as 2-thienyl, led to increased activity against HIV-1, suggesting a potential use in efavirenz-based anti-AIDS regimens (De Martino et al., 2005).

Anticancer and Anti-HCV Agents

A series of novel compounds synthesized for their potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities showcases the versatility of incorporating thiophene and isoxazole groups into therapeutic agents. Küçükgüzel et al. (2013) explored the synthesis and characterization of celecoxib derivatives, indicating the broad spectrum of biological activities these compounds can exhibit (Küçükgüzel et al., 2013).

Antimicrobial Activities

Compounds incorporating thiophene moieties have been synthesized and evaluated for their antimicrobial activities. Gomha et al. (2016) developed a series of bis-pyrazolyl-thiazoles incorporating the thiophene moiety, revealing promising anti-tumor activities against hepatocellular carcinoma cell lines, highlighting the potential of such structures in developing new anticancer drugs (Gomha et al., 2016).